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Introduction
WEHI-9625 is a novel, potent, and specific small molecule inhibitor of mouse Bcl-2

antagonist/killer 1 (BAK)-mediated apoptosis. It exerts its inhibitory effect by directly binding to

the Voltage-Dependent Anion Channel 2 (VDAC2), a protein residing in the outer mitochondrial

membrane. By stabilizing the VDAC2-BAK complex, WEHI-9625 prevents the conformational

changes in BAK that are necessary for its oligomerization and the subsequent permeabilization

of the outer mitochondrial membrane (MOMP), a critical step in the intrinsic apoptosis pathway.

[1][2][3][4] These application notes provide detailed protocols for utilizing WEHI-9625 to

investigate the function of VDAC2 in regulating apoptosis.

Mechanism of Action
WEHI-9625 is a tricyclic sulfone that selectively inhibits apoptosis driven by mouse BAK.[1] It

does not affect apoptosis mediated by the closely related protein BAX or human BAK. The

inhibitory activity of WEHI-9625 is dependent on its interaction with VDAC2. Specifically, WEHI-
9625 is thought to bind to a pocket on VDAC2 that involves the amino acid residue Alanine 172

(A172).[5][6] This binding enhances the natural inhibitory function of VDAC2 on BAK,
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effectively locking BAK in its inactive conformation and preventing its dissociation from VDAC2

upon receiving an apoptotic stimulus.[3][4][5][6]

Data Presentation
The following table summarizes the quantitative data regarding the efficacy of WEHI-9625 in

inhibiting apoptosis.

Parameter Cell Line/System Value Reference

EC50 for Apoptosis

Inhibition

Mouse embryonic

fibroblasts (Mcl1-/-)
69 nM [1]

Note: Further quantitative data from Cellular Thermal Shift Assays (CETSA) demonstrating the

thermal stabilization of VDAC2 by WEHI-9625 is not yet publicly available in a tabulated format.

However, the primary literature confirms VDAC2 as the direct target through genetic and

biochemical approaches.

Experimental Protocols
Herein are detailed protocols for key experiments to study the function of VDAC2 using WEHI-
9625.

Apoptosis Induction and Inhibition Assay using
Propidium Iodide (PI) Staining
This assay measures cell death by quantifying the uptake of propidium iodide, a fluorescent

dye that can only enter cells with compromised plasma membranes.

Materials:

Mouse cell line of interest (e.g., Mouse Embryonic Fibroblasts, MEFs)

WEHI-9625 (dissolved in DMSO)

Apoptotic stimulus (e.g., ABT-737 for Mcl1-/- MEFs)
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Phosphate Buffered Saline (PBS)

Propidium Iodide (PI) staining solution (e.g., 50 µg/mL in PBS)

Flow cytometer

Protocol:

Seed cells in a 24-well plate at an appropriate density to reach 70-80% confluency on the

day of the experiment.

Pre-treat cells with varying concentrations of WEHI-9625 (e.g., 0-10 µM) or vehicle (DMSO)

for 1-2 hours.

Induce apoptosis by adding the desired stimulus (e.g., an EC70 dose of ABT-737).

Incubate for the desired time period (e.g., 6-24 hours).

Harvest both adherent and floating cells by trypsinization and centrifugation.

Wash the cell pellet once with cold PBS.

Resuspend the cells in 100-200 µL of cold PBS containing the PI staining solution.

Incubate on ice for 15 minutes in the dark.

Analyze the cells by flow cytometry, detecting PI fluorescence in the appropriate channel

(e.g., FL2 or FL3).

Gate on the cell population and quantify the percentage of PI-positive (dead) cells.

Mitochondrial Membrane Potential Assay using JC-1
This assay assesses mitochondrial health by measuring the mitochondrial membrane potential

(ΔΨm). In healthy cells, the JC-1 dye forms aggregates in the mitochondria, emitting red

fluorescence. Upon mitochondrial depolarization, a key event in apoptosis, JC-1 remains as

monomers in the cytoplasm and emits green fluorescence.

Materials:
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Mouse cell line of interest

WEHI-9625

Apoptotic stimulus

JC-1 dye

Flow cytometer or fluorescence microscope

Protocol:

Seed and treat cells with WEHI-9625 and the apoptotic stimulus as described in the PI

staining protocol.

At the end of the treatment period, add JC-1 dye to the cell culture medium to a final

concentration of 1-10 µM.

Incubate for 15-30 minutes at 37°C in a CO2 incubator.

Harvest the cells and wash once with PBS.

Resuspend the cells in PBS.

Analyze the cells immediately by flow cytometry, detecting both green (e.g., FL1) and red

(e.g., FL2) fluorescence.

A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.

Caspase-3/7 Activation Assay
This assay measures the activity of executioner caspases, which are key proteases activated

during apoptosis.

Materials:

Mouse cell line of interest

WEHI-9625

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b10824098/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/product/b10824098/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/product/b10824098/docs?utm_src=pdf-body#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apoptotic stimulus

Caspase-3/7 activity assay kit (e.g., containing a luminogenic or fluorogenic substrate)

Luminometer or fluorescence plate reader

Protocol:

Seed cells in a 96-well white-walled plate.

Treat cells with WEHI-9625 and the apoptotic stimulus as previously described.

At the end of the incubation period, add the caspase-3/7 reagent to each well according to

the manufacturer's instructions.

Incubate at room temperature for 1-2 hours.

Measure luminescence or fluorescence using a plate reader.

A decrease in signal in WEHI-9625-treated cells indicates inhibition of caspase activation.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to confirm the direct binding of a compound to its target protein

in a cellular context. Ligand binding typically stabilizes the target protein, leading to an increase

in its melting temperature (Tm).

Materials:

Mouse cell line of interest

WEHI-9625

PBS supplemented with protease inhibitors

Liquid nitrogen

Thermal cycler or heating block
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Lysis buffer (e.g., RIPA buffer)

Antibodies against VDAC2 and a loading control (e.g., GAPDH)

SDS-PAGE and Western blotting reagents

Protocol:

Culture cells to high confluency.

Treat one batch of cells with WEHI-9625 (at a concentration known to be effective, e.g., 10

µM) and another with vehicle (DMSO) for 1-2 hours.

Harvest and wash the cells with PBS containing protease inhibitors.

Resuspend the cell pellet in a small volume of PBS with protease inhibitors.

Aliquot the cell suspension into PCR tubes.

Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by

cooling at room temperature for 3 minutes.

Lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing

at room temperature).

Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet

aggregated proteins.

Collect the supernatant (soluble protein fraction).

Analyze the soluble protein fractions by SDS-PAGE and Western blotting using an antibody

against VDAC2.

A shift in the melting curve to a higher temperature in the WEHI-9625-treated samples

compared to the vehicle control confirms the thermal stabilization of VDAC2 by the

compound.

Visualizations
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The following diagrams illustrate key concepts related to the use of WEHI-9625 in studying

VDAC2 function.

Normal Apoptotic Signaling

Inhibition by WEHI-9625
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Caption: Mechanism of WEHI-9625 action in inhibiting apoptosis.
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Caption: General workflow for apoptosis inhibition assays.
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Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10824098?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/wehi-9625.html
https://pubmed.ncbi.nlm.nih.gov/31591564/
https://pubmed.ncbi.nlm.nih.gov/31591564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8786305/
https://www.researchgate.net/figure/WEHI-9625-blocks-an-early-step-in-BAK-activation-and-preserves-long-term-clonogenic_fig3_336343951
https://pmc.ncbi.nlm.nih.gov/articles/PMC11098506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11098506/
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.3002617
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.3002617
https://www.benchchem.com/product/b10824098/docs#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/product/b10824098/docs#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/product/b10824098/docs#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/product/b10824098/docs#application-notes-and-protocols-for-studying-vdac2-function-using-wehi-9625
https://www.benchchem.com/product/b10824098?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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